1-(8-[5]-Ladderane-octanoyl)-2-(8-[3]-ladderane-octanyl)-sn-glycerol

• Molecular Formula: C43H68O4
• Molecular Weight: 649 g/mol
• IUPAC Name: [(2S)-3-hydroxy-2-[8-(10-tetracyclo[6.4.0.02,7.03,6]dodecanyl)octoxy]propyl] 8-(4-pentacyclo[6.4.0.02,7.03,6.09,12]dodecanyl)octanoate
• InChI: InChI=1S/C43H68O4/c44-24-28(46-21-11-7-2-1-4-8-12-26-15-16-33-34(22-26)39-30-18-17-29(30)38(33)39)25-47-36(45)14-10-6-3-5-9-13-27-23-35-37(27)43-41-32-20-19-31(32)40(41)42(35)43/h26-35,37-44H,1-25H2/t26?,27?,28-,29?,30?,31?,32?,33?,34?,35?,37?,38?,39?,40?,41?,42?,43?/m0/s1
• InChI Key: ZHQUDCJDOZBCQY-VODFKALLSA-N
• Isomeric SMILES: C1CC2C(CC1CCCCCCCCO[C@@H](CO)COC(=O)CCCCCCCC3CC4C3C5C4C6C5C7C6CC7)C8C2C9C8CC9
• Canonical SMILES: C1CC2C(CC1CCCCCCCCOC(CO)COC(=O)CCCCCCCC3CC4C3C5C4C6C5C7C6CC7)C8C2C9C8CC9

Description

1-(8-[5]-ladderane-octanoyl)-2-(8-[3]-ladderane-octanyl)-sn-glycerol is a diradylglycerol.

Scientific Research Applications

Ladderane Lipids in Anammox Bacteria

• Membrane Composition of Anammox Bacteria : Ladderane lipids, including compounds like 1-(8-[5]-ladderane-octanoyl)-2-(8-[3]-ladderane-octanyl)-sn-glycerol, are critical components of anammox bacteria membranes. These lipids provide a dense membrane around the anammoxosome, essential for the bacteria's anaerobic ammonium oxidizing metabolism (Rattray et al., 2008).

• Biomarker for Anammox Bacteria : The presence of ladderane lipids in anammox bacteria makes them useful biomarkers for identifying these bacteria in various environments, such as sediments and wastewater treatment plants. This can help in estimating anammox activity and its role in the global nitrogen cycle (Lanekoff & Karlsson, 2010).

Structural and Chemical Studies

• Synthesis and Self-Assembly Studies : Chemical synthesis of ladderane lipids, including analogs of the mentioned compound, enables biophysical studies on these molecules. These studies provide insights into the lipid's structure and behavior, which is challenging to observe in natural samples due to slow growth of producing organisms and purification difficulties (Mercer et al., 2016).

• Photochemical Relationships in Natural Products : Understanding the photochemical reactions and relationships among ladderane compounds and related natural products is significant in organic chemistry and natural product synthesis. Such studies can elucidate the formation mechanisms and regioselectivity of these unique structures (Matsuura et al., 2016).